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Compound of Interest

Compound Name: Menthyl anthranilate

Cat. No.: B129310

A Note on Nomenclature: The request specified "Menthyl anthranilate"; however, based on
the context of perfumery and fragrance, it is highly likely that the intended compound was
Methyl anthranilate. Menthyl anthranilate is primarily used as a sunscreen agent, whereas
Methyl anthranilate is a widely used fragrance ingredient with a characteristic fruity, grape-like
scent. This document will focus on Methyl anthranilate.

Introduction to Methyl Anthranilate in Fragrance

Methyl anthranilate (MA) is an aromatic ester with the chemical formula CsHoNO:.. It is a key
component in the perfumer's palette, valued for its potent, sweet, fruity, and floral aroma, often
described as reminiscent of Concord grapes and orange blossom.[1][2][3] Its versatility allows
for its use in a wide range of fragrance applications, from fine fragrances to personal care and
household products.

Olfactory Profile:
» Top Notes: Fruity, grape, sweet[1][2]
» Heart Notes: Floral (orange blossom, neroli, jasmine, tuberose), narcotic[2][3]

o Base Notes: Powdery, musky nuance
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Physicochemical Properties of Methyl Anthranilate

A comprehensive understanding of the physicochemical properties of Methyl anthranilate is

crucial for its effective use in fragrance formulations, ensuring stability, solubility, and desired

performance.

Property Value Reference
Molecular Formula CsHsNO2 [1112]

Molar Mass 151.16 g/mol [4]
Appearance Colorl.ess to pale yellow liquid (2]

or solid

Melting Point 24 °C (75 °F) [1]

Boiling Point 256 °C (493 °F) [1]

Density 1.168 g/cm3 at 20 °C [1]

Vapor Pressure

0.027 mmHg at 25 °C

[4]1[5]

Flash Point

2128 °C

[5]

Refractive Index

1.5810 at 25 °C

[4]

log Kow (Octanol/Water

Partition Coefficient)

1.88-2.17

[4]115]

Solubility of Methyl Anthranilate

The solubility of Methyl anthranilate in various solvents is a critical factor for perfumers during

the formulation process.
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Solvent Solubility Reference
Water 2.79 - 2.85 g/L at 23-25 °C [51[6]
Ethanol Freely soluble [1][3]
Propylene Glycol Soluble [11[7]
Dipropylene Glycol Soluble [7]

Fixed Oils Soluble [7]

Paraffin Oil Insoluble [1]

Glycerin Insoluble [7]

Benzyl Benzoate

Soluble (forms stable dilutions)

Natural Occurrence of Methyl Anthranilate

Methyl anthranilate is found naturally in a variety of plants and essential oils, contributing to

their characteristic aromas.
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Natural Source Reported Presence
Concord Grapes (Vitis labrusca) Characteristic flavor compound
Jasmine Absolute (Jasminum grandiflorum) Present

Neroli Oil (Citrus aurantium var. amara) Present

Ylang-Ylang Oil (Cananga odorata) Present in various fractions
Champaca Absolute (Magnolia champaca) Present

Citrus Fruits (e.g., Bergamot, Mandarin,

Orange) Present
Strawberry Present
Tuberose (Polianthes tuberosa) Present
Gardenia Present
Black Locust (Robinia pseudoacacia) Present

Applications in Perfumery

Methyl anthranilate is a versatile ingredient used to impart warmth, volume, and sweetness to
fragrance compositions.[2]

o Floral Accords: It is essential for creating authentic orange blossom, neroli, jasmine,
gardenia, and tuberose notes.[2][3]

o Fruity Notes: It provides the characteristic concord grape aroma and is used in wild
strawberry and other fruity accords.

o Schiff Base Formation: Methyl anthranilate readily reacts with aldehydes to form Schiff
bases, which are themselves valuable fragrance ingredients. A common example is
Aurantiol, formed with hydroxycitronellal, which has a sweet, floral, and fruity odor. This
reaction can also lead to discoloration (yellowing) in certain fragrance formulations, a factor
that must be considered during product development.

Experimental Protocols
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Gas Chromatography-Olfactometry (GC-O) for Odor
Characterization

GC-0O is a powerful technique used to identify the specific aroma-active compounds in a
fragrance mixture.

Objective: To separate and identify the individual odor components of a fragrance formulation
containing Methyl anthranilate and to characterize their sensory attributes.

Methodology:
e Sample Preparation:
o Dilute the fragrance oil in a suitable solvent (e.g., ethanol) to an appropriate concentration.

o For headspace analysis of a finished product (e.g., lotion, shampoo), weigh a known
amount of the product into a headspace vial.

¢ Instrumentation:

o Gas Chromatograph (GC) equipped with a Flame lonization Detector (FID) and an
Olfactory Detection Port (ODP).

o The GC effluent is split between the FID and the ODP.

o GC Conditions (Example for a beverage analysis, adaptable for fragrances):

o

Column: Fused silica capillary column (e.g., 30 m x 0.25 mm ID, 0.25 pm film thickness).

Carrier Gas: Helium.

o

(¢]

Oven Temperature Program: Start at a low temperature (e.g., 40 °C), hold for a few
minutes, then ramp up to a high temperature (e.g., 250 °C) at a controlled rate.

o

Injector: Split/splitless injector.

» Olfactory Evaluation:
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o Atrained sensory panelist or perfumer sniffs the effluent from the ODP.

o The panelist records the retention time, odor descriptor, and intensity of each aroma
detected.

o Data Analysis:
o The FID chromatogram provides quantitative data on the volatile compounds.

o The olfactogram (a plot of odor intensity versus retention time) is aligned with the FID
chromatogram.

o Mass Spectrometry (GC-MS) can be used in parallel to identify the compounds associated
with specific odors.

Sample Preparation Instrumental Analysis Data Acquisition & Analysis
Olfactory Detection Olfactogram
Port (ODP) (Sensory Data)

7 Data Alignment &
Gas Chromatograph (GC) Effluent Splitter Compoundgldentification
Fragrance Oil Flame lonization FID Chromatogram
g Detector (FID) (Quantitative Data)

Finished Product

Click to download full resolution via product page

Workflow for Gas Chromatography-Olfactometry (GC-O) Analysis.

Fragrance Stability Testing in a Cosmetic Formulation

Objective: To evaluate the physical and chemical stability of a cosmetic formulation (e.g., a
lotion) containing Methyl anthranilate over time and under various storage conditions.

Methodology:

e Formulation:
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o Prepare a batch of the cosmetic base without the fragrance (control).

o Prepare a batch of the cosmetic base with a specified concentration of the fragrance oill
containing Methyl anthranilate.

o Packaging:
o Package the samples in the intended final packaging.

« Storage Conditions:

[¢]

Accelerated Stability:

» 40°C £ 2°C/ 75% RH + 5% RH (for 1, 2, and 3 months)

s 50°C £ 2°C (for 1 and 2 months)

(¢]

Real-Time Stability:

= 25°C £ 2°C/60% RH = 5% RH (for 12, 18, and 24 months)

[¢]

Light Exposure:

» Exposure to UV light in a light cabinet.

o

Freeze-Thaw Cycles:

» Alternate between -10°C and 25°C for several cycles (e.g., three 24-hour cycles at each
temperature).

o Evaluation Parameters and Schedule:

o Evaluate the samples at baseline (time 0) and at specified intervals (e.g., 1, 2, 3, 6, 12, 18,
24 months).

o Physical Characteristics:

» Appearance (color, clarity, signs of separation)
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» Odor (sensory evaluation by a trained panel)
» pH
» Viscosity

o Chemical Analysis:

» Quantification of Methyl anthranilate concentration using a suitable analytical method
(e.g., HPLC or GC-MS) to assess degradation.

e Acceptance Criteria:

o Define the acceptable limits of change for each parameter. Any significant deviation from
the baseline indicates potential instability.
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Workflow for Fragrance Stability Testing in a Cosmetic Product.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b129310?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Olfactory Signaling Pathway

The perception of odorants like Methyl anthranilate begins with the interaction of the molecule
with specific Olfactory Receptors (ORs) located on the cilia of olfactory sensory neurons in the
nasal epithelium. While the specific ORs that bind to Methyl anthranilate have not been
definitively identified, the general signaling cascade is well-understood.

Mechanism of Odor Perception:

» Binding: An odorant molecule (e.g., Methyl anthranilate) binds to a specific G-protein coupled
Olfactory Receptor (OR).

» G-Protein Activation: This binding causes a conformational change in the OR, which in turn
activates an associated G-protein (Goolf).

e Second Messenger Production: The activated Gaolf stimulates the enzyme adenylyl cyclase
[1l, which converts ATP into cyclic AMP (cCAMP), a second messengetr.

e lon Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

o Depolarization: The opening of CNG channels allows an influx of cations (Na* and Ca2*) into
the neuron, causing depolarization of the cell membrane.

« Signal Amplification: The influx of Ca2* also opens Ca?*-activated chloride channels, leading
to an efflux of Cl~, which further depolarizes the neuron.

» Action Potential: If the depolarization reaches a certain threshold, an action potential is
generated.

« Signal Transmission to the Brain: The action potential travels along the axon of the olfactory
sensory neuron to the olfactory bulb in the brain, where the signal is processed and
perceived as a specific scent.
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Generalized Olfactory Signaling Pathway for Odorant Perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Methyl Anthranilate | CBHINOZ2 | CID 8635 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. chemos.de [chemos.de]

e 6. scent.vn [scent.vn]

e 7. methyl anthranilate, 134-20-3 [thegoodscentscompany.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Methyl Anthranilate in
Perfumery and Fragrance Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129310#application-of-menthyl-anthranilate-in-
perfumery-and-fragrance-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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